Cas no 2171550-55-1 (2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid
• CAS No: 2171550-55-1
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 6023116
• PubChem ID: 165522995
• Update Time: 2025-06-29

2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid
• 2171550-55-1
• EN300-1297348
• 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(hydroxymethyl)oxetan-3-yl]propanoic acid

• Inchi： 1S/C12H21NO6/c1-11(2,3)19-10(17)13-8(9(15)16)4-12(5-14)6-18-7-12/h8,14H,4-7H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： RZCZSAHBFAQVDD-UHFFFAOYSA-N
• SMILES： O1CC(CO)(C1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid

Research Brief on 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid (CAS: 2171550-55-1)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid (CAS: 2171550-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane ring and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential as a versatile building block in drug discovery and development. Its structural features make it particularly valuable for the synthesis of novel bioactive compounds, including protease inhibitors and peptidomimetics.

Recent studies have focused on the synthetic applications and pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease. The oxetane moiety, known for its metabolic stability and ability to modulate physicochemical properties, was found to enhance the binding affinity and selectivity of the resulting inhibitors. Furthermore, the Boc-protected amino acid functionality allows for straightforward incorporation into peptide-based therapeutics.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where researchers utilized 2171550-55-1 as a starting material for the development of novel kinase inhibitors. The study demonstrated that the hydroxymethyl group on the oxetane ring could be selectively modified to introduce various pharmacophores, enabling the rapid generation of structure-activity relationship (SAR) libraries. This approach led to the identification of several lead compounds with improved potency and pharmacokinetic profiles.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of 2-{(tert-butoxy)carbonylamino}-3-3-(hydroxymethyl)oxetan-3-ylpropanoic acid. A 2024 paper in Organic Process Research & Development described a scalable, enantioselective synthesis route that achieves high yield and purity while minimizing environmental impact. This development is particularly important for ensuring the reliable supply of this valuable intermediate as its applications continue to expand.

Looking forward, the unique properties of 2171550-55-1 position it as a crucial component in the design of next-generation therapeutics. Its combination of synthetic versatility, favorable physicochemical characteristics, and demonstrated biological activity make it particularly valuable for addressing challenging drug targets. Current research directions include its application in targeted protein degradation platforms and as a scaffold for bifunctional molecules in chemical biology probes.